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Compound of Interest

Compound Name: Valiant phd

Cat. No.: B1234922

For Researchers, Scientists, and Dental Professionals: An Objective Comparison of Material
Properties and Performance

This guide provides a detailed comparison of two prominent dental amalgam alloys: Valiant
PhD by Ivoclar Vivadent and Lojic+ by SDI Limited. The information presented is intended for
researchers, scientists, and drug development professionals in the dental materials field,
offering a comprehensive overview of their material properties, composition, and clinical
performance based on available data.

Quantitative Data Summary

The following tables summarize the key physical and chemical properties of Valiant PhD and
Lojic+, providing a quantitative basis for comparison.

Table 1: Physical and Mechanical Properties
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Property Valiant PhD Lojic+ Unit
Compressive Strength )
> 43,000[1] 270[2][3] psi (MPa)
(2 hr)
Compressive Strength _
76,900 (530)[4] 520[5][6] psi (MPa)
(24 hr)
Dimensional Change -0.04 (-1 um/cm)[2][5]
Low[7][8][9][10] % (um/cm)
(24 hr) [6]
Creep Low[7][8][9][10] Not specified %

Table 2: Compositional Analysis

Component Valiant PhD Lojic+ Unit

Silver (Ag) 52.5[4] 60.1[2][3][11] % wiw
Tin (Sn) 29.7[4] 28.05[2][3][11] % wiw
Copper (Cu) 17.5[4] 11.8[2][3][11] % wiw
Palladium (Pd) 0.3[4] Not specified % wiw
Platinum (Pt) Not specified 0.05[2][3][11] % wiw
Mercury (Hg) 40-45[12] 42.2[2][3] - 43.8[5][6] % wiw

Experimental Protocols

The data presented in this guide is based on standardized testing methods for dental amalgam
alloys, primarily following the guidelines of ISO 1559.

Compressive Strength Assay

The compressive strength of the amalgam is a critical measure of its ability to withstand
masticatory forces. The testing protocol generally adheres to the following steps:

e Specimen Preparation: Cylindrical specimens of the amalgam are prepared with
standardized dimensions (e.g., 4 mm in diameter and 8 mm in height).
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e Curing: The specimens are allowed to set for a specified period, typically 1 hour and 24
hours, at a constant temperature (e.g., 37°C) to simulate oral conditions.

o Testing: The specimens are placed in a universal testing machine and subjected to a
compressive load at a constant crosshead speed until fracture occurs.

o Calculation: The compressive strength is calculated by dividing the maximum load applied by
the original cross-sectional area of the specimen.

Dimensional Change Assay

This assay measures the slight expansion or contraction of the amalgam as it sets. Excessive
dimensional change can lead to marginal gaps or internal stresses. The protocol involves:

e Specimen Preparation: A standardized specimen of the freshly mixed amalgam is placed in a
measuring instrument, such as a dilatometer.

o Measurement: The change in length of the specimen is continuously monitored and recorded
over a 24-hour period as it hardens.

e Reporting: The dimensional change is typically reported as a percentage of the original
length or in micrometers per centimeter.

Visualizations
Alloy Composition Comparison

Valiant PhD Composition Lojic+ Composition

Silver (Ag) Tin (Sn) Copper (Cu) Palladium (Pd) Mercury (Hg) Silver (Ag) Tin (Sn) Copper (Cu) Platinum (Pt) Mercury (Hg)
52.5% 29.7% 17.5% 0.3% 40-45% 60.1% 28.05% 11.8% 0.05% 42.2-43.8%

Click to download full resolution via product page

Caption: A diagram illustrating the elemental composition of Valiant PhD and Lojic+ dental
amalgams.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1234922?utm_src=pdf-body-img
https://www.benchchem.com/product/b1234922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Clinical Comparison Workflow

(Patient Selection & ConsenD
(Cavity PreparatiorD
(Randomized AIIocatiorD

Placement of Valiant PhD Restoration Placement of Lojic+ Restoration

(Clinical Evaluation at Baseline, 1, 2, & 4 years)

l

Assessment Criteria:
- Marginal Fracture
- Surface Tarnish
- Marginal Staining

Data Analysis

Click to download full resolution via product page

Caption: A workflow diagram outlining the methodology of a comparative clinical study of dental
amalgams.

Discussion of Comparative Performance
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Valiant PhD and Lojic+ are both high-copper dental amalgams, which are known for their
improved performance over traditional amalgam alloys. The high copper content in both alloys
helps to eliminate the gamma-2 phase (Sn8Hg), which is the weakest and most corrosion-
prone phase in low-copper amalgams.[7][13]

Material Properties:

o Compressive Strength: Both Valiant PhD and Lojic+ exhibit high compressive strength, a
crucial factor for the longevity of posterior restorations.[4][5][6][7][8][9][10][14] Lojic+
demonstrates a slightly higher 24-hour compressive strength.[5][6] Valiant PhD is noted for
its high early compressive strength, which is beneficial in reducing the risk of early fracture.

[1]

» Composition: Valiant PhD is a palladium-enriched dispersed phase alloy, with palladium
added to enhance strength and corrosion resistance.[4] Lojic+ is a platinum-modified
spherical alloy, with platinum serving a similar purpose of improving compressive and tensile
strengths.[2][3][11][15] Lojic+ has a higher silver content, while Valiant PhD has a higher
copper content.[2][3][4][11]

« Dimensional Change and Creep: Both alloys are reported to have low creep and dimensional
change, which is important for maintaining marginal integrity and preventing microleakage.[7]
[8][9][10] Lojic+ has a specified dimensional change of -0.04%.[5][6]

Handling and Clinical Performance:

A four-year clinical study comparing Valiant-PhD and a similar spherical amalgam, Lojic N,
found that both materials performed well with low failure rates. The study noted differences in
handling characteristics, with Valiant-PhD having more "body" for condensation and being
easier to carve and polish. In terms of clinical outcomes, Lojic N restorations showed
significantly more surface tarnish but less marginal fracture than Valiant-PhD restorations.

Conclusion

Both Valiant PhD and Lojic+ are high-quality, high-copper dental amalgam alloys with excellent
mechanical properties suitable for posterior restorations. The choice between the two may
come down to a clinician's preference for handling characteristics and specific compositional
differences. Valiant PhD, a dispersed phase alloy, is noted for its ease of carving and
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polishing, while Lojic+, a spherical alloy, boasts a slightly higher 24-hour compressive strength.
Both have demonstrated good clinical performance with low long-term failure rates. Further
research into the long-term clinical performance of Lojic+ would be beneficial for a more direct
comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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